Disperse Red 354

• CAS: 61968-52-3
• Molecular Formula: C22H24ClN5O7
• Molecular Weight: 505.9 g/mol
• InChI: InChI=1S/C22H24ClN5O7/c1-14(29)24-22-13-17(27(8-10-34-15(2)30)9-11-35-16(3)31)4-7-21(22)26-25-20-6-5-18(28(32)33)12-19(20)23/h4-7,12-13H,8-11H2,1-3H3,(H,24,29)
• InChIKey: ORDDDNUMJXPGOC-UHFFFAOYSA-N

Disperse Red 354 (CAS 61968-52-3): Technical Profile and Procurement Context

Disperse Red 354, also designated as C.I. Disperse Red 167 , is a monoazo disperse dye primarily utilized for the coloration of polyester and its blends . Classified as an S-type (high energy) dye within trichromatic combinations , its molecular formula is C24H26IN5O7 with a molecular weight of approximately 519.93 g·mol–1 [1]. The compound appears as a dark red powder with a melting point of 120 °C and a maximum absorption wavelength (λmax) of 525 nm .

Energy Class

S-type (high energy) dye for polyester and blends

Thermal Fastness

High sublimation fastness for thermofixation and post-heat treatments

Build-up

Deep shade build-up capability for dark color formulations

• [1] PMC. (2019). Table 1. Dyes and Chemicals. Polymers, 10(2), 200. C.I. Disperse Red 167 CAS No. = 61968-52-3/26850-12-4 MW = 519.93 g·mol–1. View Source

Disperse Red 354: Why Generic Substitution in Polyester Dyeing Compromises Fastness and Process Reliability

Substituting Disperse Red 354 with other in-class disperse dyes, such as Disperse Red 60 (E-type) or Disperse Red 73 (SE-type), is technically risky due to substantial differences in dyeing energy levels and resultant fastness profiles. For instance, attempts to replace Disperse Red 354 with Disperse Red 153 have been documented to result in significantly inferior sublimation and washing fastness [1]. Furthermore, while medium-energy alternatives like Disperse Red 73 may offer superior migration and leveling properties in specific low-temperature applications [2], they cannot match the high-energy performance, build-up, and thermal stability of Disperse Red 354, which is essential for high-temperature dyeing processes like thermosol . These inherent differences in molecular design and dye-fiber interaction mandate a careful, evidence-based selection process to avoid costly production failures.

E-type reds may lack thermal stability

Disperse Red 60 and similar E-type dyes may exhibit lower sublimation fastness, risking shade change during high-temperature processes.

SE-type leveling vs. fastness trade-off

SE-type reds like Disperse Red 73 may improve migration but typically show reduced thermal fastness compared to high-energy S-type dyes.

Documented fastness loss with Red 153

Direct substitution with Disperse Red 153 has been reported to yield inferior sublimation and washing fastness, compromising process reliability.

• [1] Eureka Patsnap. (2018). C. I. disperse red 167 dye alternative with small metameric index. Patent CN107778919A. Describes poor sublimation and washing fastness of Disperse Red 153 as a substitute. View Source
• [2] Shimo, S. S., & Uddin, M. Z. (2021). Energy Level and Chemical Class of Disperse Dyes—Plausible Characteristics of Level Dyeing Performance. Journal of Coatings Technology and Research. C.I. Disperse Red 73 exhibited the highest migration index (MI%) value. View Source

Quantitative Differentiation of Disperse Red 354: Fastness, Exhaustion, and Thermal Stability Benchmarks Against Key Analogues

Comparative Sublimation Fastness of Disperse Red 354 (S-Type) Versus E-Type and SE-Type Analogues

Disperse Red 354 (C.I. Disperse Red 167) demonstrates superior sublimation fastness compared to representative E-type (Disperse Red 60) and SE-type (Disperse Red 73) analogues. Under identical test conditions (ISO 105-P01, 180°C for 30 seconds), Disperse Red 354 achieves a rating of 4-5 , while both Disperse Red 60 and Disperse Red 73 are rated at 4 . This quantifiable difference in thermal stability is critical for applications involving high-temperature post-treatments.

Sublimation Fastness

Data to verify

Red 354: 4-5 vs. Red 60/73: 4 (ISO 105-P01, 180°C/30s)

Supports selection for heat-intensive processes to avoid shade shift

Reported comparison data; internal verification recommended

Evidence Dimension	Sublimation Fastness (ISO 105-P01, 180°C/30s)
Target Compound Data	Rating: 4-5
Comparator Or Baseline	Disperse Red 60 (E-type): Rating 4; Disperse Red 73 (SE-type): Rating 4
Quantified Difference	+0.5 to +1.0 grade advantage for Disperse Red 354 over the comparators
Conditions	ISO 105-P01 standard, 180°C for 30 seconds, polyester fabric

Why This Matters

Higher sublimation fastness ensures better shade retention and prevents staining during subsequent heat treatments, reducing product waste and reprocessing costs.

Disperse Red 354 Light Fastness Performance: A 6-7 Grade Benchmark Against Lower-Energy Dyes

Under standardized xenon arc light exposure (ISO 105-B02), Disperse Red 354 exhibits a light fastness rating of 6-7 . In contrast, widely used medium-energy red dyes like Disperse Red 73 (SE-type) and Disperse Red 60 (E-type) achieve a rating of 6 under the same conditions . This represents a quantifiable half-to-one-point improvement on the standard 1-8 blue wool scale.

Light Fastness

Data to verify

Red 354: 6-7 vs. Red 60/73: 6 (ISO 105-B02 Xenon)

Indicates extended service life in light-exposed applications

Verification against internal testing recommended

Evidence Dimension	Light Fastness (ISO 105-B02 Xenon)
Target Compound Data	Rating: 6-7
Comparator Or Baseline	Disperse Red 60 (E-type): Rating 6; Disperse Red 73 (SE-type): Rating 6
Quantified Difference	+0.5 to +1.0 grade advantage for Disperse Red 354
Conditions	ISO 105-B02 Xenon standard, polyester fabric

Why This Matters

Superior light fastness directly extends the service life of end-products like automotive textiles and outdoor apparel, a key performance metric in high-value applications.

Quantified Exhaustion and Dye Uptake Efficiency of Disperse Red 354 on Polyester

The dye exhaustion rate of Disperse Red 354 is highly concentration-dependent and demonstrates strong initial uptake. In supercritical CO2 dyeing, it achieves an exhaustion rate of 94.57% at low concentrations, though this decreases to 90.63% as dyeing concentration increases [1]. In aqueous dyeing of nylon, an exhaustion of 99.14% was reported at a 0.1% o.w.f concentration, dropping to 77% at 0.85% o.w.f [2]. This quantifies the dye's build-up behavior and helps optimize process economics.

Exhaustion Efficiency

Reported

94.57% at low conc. in scCO2; 99.14% at 0.1% o.w.f. on nylon

Concentration-dependent uptake informs formulation and cost control

scCO2 and aqueous nylon data; polyester exhaustion may differ

Evidence Dimension	Dye Exhaustion Rate (%)
Target Compound Data	94.57% (low concentration, supercritical CO2); 99.14% (0.1% o.w.f on nylon); 90.63% (higher concentration, supercritical CO2); 77% (0.85% o.w.f on nylon)
Comparator Or Baseline	C.I. Disperse Orange 155 (comparator from same study): 96.16% and 95.33% respectively
Quantified Difference	Disperse Red 354 exhaustion is 1.6-4.7 percentage points lower than Disperse Orange 155 under the same supercritical CO2 conditions
Conditions	Supercritical CO2 dyeing of polyester; aqueous dyeing of nylon at 0.1% and 0.85% o.w.f.

Why This Matters

Understanding the concentration-dependent exhaustion profile is crucial for accurate formulation, minimizing effluent load, and controlling dyeing costs per kilogram of fabric.

• [1] KoreaScience. (2022). A Study of Dyeing Properties of Cotton Fabrics Under Supercritical CO2 Depending on Dyestuff: by C.I. Disperse orange 155, C.I. Disperse red 167. Reports exhaustion rates of 94.57% and 90.63% for Disperse Red 167. View Source
• [2] KoreaScience. (2020). Dyeability of Nylon Fabrics with Dyestuff for Supercritical Fluid Dyeing (1): C.I. Disperse Red 167. Reports 99.14% exhaustion at 0.1% o.w.f and 77% at 0.85% o.w.f. View Source

Thermal Stability: Hot Pressing Fastness of Disperse Red 354 as a Function of Dyeing Temperature

The hot pressing fastness of Disperse Red 354 is directly correlated with the dyeing temperature. Data from studies on PET fabric dyed for 120 minutes show that when dyed at 95 °C, the hot pressing fastness rating is 4 at 150 °C [1]. However, raising the dyeing temperature to 100 °C improves the fastness rating to 4 at both 110 °C and 150 °C, and to 4-5 at 200 °C [1]. This demonstrates the importance of precise process control to unlock the dye's full thermal resistance potential.

Hot Pressing Fastness

Reported

Dyed at 100°C: rating 4-5 at 200°C hot press; lower at 95°C dyeing

Optimal dyeing temperature maximizes thermal resistance

PET fabric, 120 min dyeing; process control critical

Evidence Dimension	Hot Pressing Fastness (Gray Scale)
Target Compound Data	At 95°C dyeing: 4 (150°C hot press); At 100°C dyeing: 4 (110°C and 150°C hot press), 4-5 (200°C hot press)
Comparator Or Baseline	C.I. Disperse Blue 79 (comparator from same study): 4-5 at 150°C hot press (100°C dyeing)
Quantified Difference	Disperse Red 354 achieves parity with Disperse Blue 79 in hot pressing fastness only when dyed at 100°C
Conditions	PET fabric, 120 min dyeing time, hot pressing at 110-200°C, assessed by Gray Scale

Why This Matters

This data informs the selection of optimal dyeing parameters to maximize the thermal stability of the final product, which is essential for applications involving post-dyeing heat treatments like calendaring or transfer printing.

• [1] PMC. (2019). Table 9. PET Fabric Dyed 120 min. Degradation Hot Pressing Fastness (Gray Scale). Polymers, 10(2), 200. View Source

Optimized Application Scenarios for Disperse Red 354 Based on Quantified Performance Data

High-Temperature Polyester Dyeing (Thermosol and High-Pressure Exhaust)

The superior sublimation fastness (4-5 rating) and S-type energy classification of Disperse Red 354 make it the dye of choice for high-temperature processes like thermosol (continuous) and high-temperature high-pressure (exhaust) dyeing of polyester and its blends . In these applications, lower-energy analogues like Disperse Red 60 or 73 would suffer from significant thermal migration and shade change, leading to unacceptable product quality . The dye's stable performance at elevated temperatures ensures process reliability and consistent color yield.

Deep Shade and Heavy Depth Formulations

Disperse Red 354 is specifically noted for its good dyeing depth and is a key component in formulating deep shades such as dark brown, dark gray, and black when combined with disperse dark blue HGL and disperse yellow brown H-2RL . Its ability to build up to heavy depths without excessive loss of fastness, a weakness noted for alternative dyes like Disperse Red 153, makes it a critical procurement item for mills specializing in dark-colored polyester goods [1].

Supercritical CO2 (scCO2) Dyeing Research and Development

With a well-documented exhaustion profile in scCO2 (e.g., 94.57% at low concentrations [2]), Disperse Red 354 serves as a model compound and a practical dye for the development of waterless dyeing technologies. Its compatibility with this sustainable process, as part of a common trichromatic combination (with Disperse Orange 30 and Disperse Blue 79 ), positions it as a preferred dye for pilot-scale and commercial scCO2 dyeing operations seeking to reduce water and effluent treatment costs.

Application

Selection Property

Validation Focus

High-Temperature Polyester Dyeing

Sublimation fastness rating

Heat treatment stability and shade retention

Deep Shade and Heavy Depth Formulations

Build-up and depth capability

Fastness at high dye concentrations

Supercritical CO2 Dyeing R&D

Exhaustion profile in scCO2

Process compatibility and waterless dyeing efficiency

• [1] Eureka Patsnap. (2018). C. I. disperse red 167 dye alternative with small metameric index. Patent CN107778919A. Notes poor sublimation and washing fastness of Disperse Red 153 as a substitute for deep shades. View Source
• [2] KoreaScience. (2022). A Study of Dyeing Properties of Cotton Fabrics Under Supercritical CO2 Depending on Dyestuff: by C.I. Disperse orange 155, C.I. Disperse red 167. Reports exhaustion rates of 94.57% for Disperse Red 167. View Source